Cas no 79862-93-4 (2H-Pyran, 4-bromo-4-(bromomethyl)tetrahydro-)

• Product Name: 2H-Pyran, 4-bromo-4-(bromomethyl)tetrahydro-
• CAS No: 79862-93-4
• MF: C₆H₁₀Br₂O
• MW: 257.95100069046
• CID: 531580
• PubChem ID: 12711487
• Update Time: 2025-04-19

2H-Pyran, 4-bromo-4-(bromomethyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-bromo-4-(bromomethyl)tetrahydro-
• 4-bromo-4-(bromomethyl)oxane
• 4-bromo-4-(bromomethyl)tetrahydro-2H-pyran
• DTXSID50507675
• 4-bromo-4-bromomethyltetrahydropyran
• 79862-93-4

• Inchi： 1S/C6H10Br2O/c7-5-6(8)1-3-9-4-2-6/h1-5H2
• InChI Key： UBOUSERAIGNSGU-UHFFFAOYSA-N
• SMILES： BrC1(CBr)CCOCC1

Computed Properties

• Exact Mass: 257.90779g/mol
• Monoisotopic Mass: 255.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų